The chemical analysis of copper, chromium and arsenic preservative-treated wood
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9689300611
Abstract
Methods are described for the rapid determination of copper, chromium and arsenic in preserved timber. These preserving compounds are leached from thin sections of wood with hydrochloric acid, sodium hydroxide and dilute sulphuric acid, respectively. Copper, chromium and arsenic are reacted with zinc dibenzyldithiocarbamate, diphenylcarbazide and ammonium molybdate-hydrazine reagent, respectively, and the determinations completed by spectrophotometric measurement of the coloured complexes formed.
The procedure is particularly useful for the study of the distribution, over small areas, of copper, chromium and arsenic-containing preservatives in wood.
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Journal Name：Analyst
Research Products
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CAS no.: 16200-52-5
